Cas no 2171272-32-3 (2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid
• CAS No: 2171272-32-3
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6178937
• PubChem ID: 165538914
• Update Time: 2025-08-05

2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid
• 2171272-32-3
• EN300-1514177
• 2-({2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]ethyl}sulfanyl)acetic acid

• Inchi： 1S/C25H30N2O5S/c1-2-3-12-22(24(30)26-13-14-33-16-23(28)29)27-25(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,2-3,12-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t22-/m0/s1
• InChI Key： RBTYDJGTBUSOPT-QFIPXVFZSA-N
• SMILES： S(CC(=O)O)CCNC([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 130Ų

Additional information on 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid

Introduction to 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid (CAS No. 2171272-32-3) in Modern Chemical and Biomedical Research

2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid, identified by the CAS number 2171272-32-3, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical and biomedical research. This compound, characterized by its intricate structural framework, combines multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety, an aminohexanamide backbone, and a sulfanyl group at the terminal acetic acid moiety endows this molecule with a diverse set of characteristics that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The Fmoc protecting group is widely recognized in peptide synthesis for its stability and ease of removal, making it an invaluable component in the development of peptide-based therapeutics. The aminohexanamide segment introduces a flexible yet constrained aliphatic chain, which can modulate the compound's solubility, bioavailability, and interactions with biological targets. Additionally, the sulfanyl group often enhances binding affinity and selectivity, a feature that is particularly valuable in designing molecules with high specificity for biological receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have suggested that the combination of these functional groups may facilitate interactions with key biological pathways involved in inflammation, cancer progression, and neurodegenerative disorders. For instance, the fluorenylmethoxycarbonyl moiety can serve as a scaffold for further derivatization, allowing chemists to fine-tune the molecule's pharmacokinetic properties while maintaining its core biological activity.

The aminohexanamide backbone is particularly noteworthy for its potential role in modulating protein-protein interactions. By serving as a linker between different pharmacophoric units, this moiety can enhance the molecule's ability to reach specific targets within cellular compartments. Furthermore, the sulfanyl group at the terminal acetic acid moiety may contribute to redox-sensitive interactions, which are increasingly recognized as critical in therapeutic interventions targeting oxidative stress-related diseases.

In light of these attributes, researchers have been exploring derivatives of this compound for their potential applications in treating various diseases. For example, modifications to the fluorenylmethoxycarbonyl group have been investigated to improve metabolic stability while retaining bioactivity. Similarly, alterations to the aminohexanamide segment have been explored to enhance solubility and reduce off-target effects. These efforts align with broader trends in drug development aimed at achieving greater selectivity and efficacy.

The growing interest in this compound is also reflected in its incorporation into novel drug candidates under investigation for conditions such as chronic inflammation and certain types of cancer. Preclinical studies have demonstrated that molecules structurally related to 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid (CAS No. 2171272-32-3) exhibit promising anti-inflammatory and anti-proliferative effects by modulating key signaling pathways. These findings underscore the importance of understanding the structural determinants that contribute to biological activity and how they can be leveraged to develop next-generation therapeutics.

From a synthetic chemistry perspective, this compound exemplifies the challenges and opportunities inherent in designing molecules with multiple functional requirements. The integration of protective groups like Fmoc, complex amide linkers such as aminohexanamide, and reactive sulfur-containing moieties demands meticulous planning and execution. Advances in synthetic methodologies have made it increasingly feasible to construct such intricate structures, paving the way for innovative approaches in medicinal chemistry.

The role of computational tools in analyzing and optimizing molecular structures cannot be overstated. By leveraging machine learning algorithms and high-throughput virtual screening, researchers can rapidly identify promising derivatives of this compound without extensive experimental trials. This approach not only accelerates drug discovery but also reduces costs associated with traditional trial-and-error methods.

In conclusion,2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoethyl}sulfanyl)acetic acid (CAS No. 2171272-32-3) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups offers multiple avenues for further exploration, making it a valuable asset in ongoing research efforts aimed at addressing some of today's most pressing medical challenges.